![molecular formula C8H11NO3 B2370224 8-Oxa-2-azaspiro[4.5]decane-3,4-dione CAS No. 1909326-67-5](/img/structure/B2370224.png)
8-Oxa-2-azaspiro[4.5]decane-3,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-Oxa-2-azaspiro[4.5]decane-3,4-dione is a chemical compound with the molecular weight of 169.18 . It is a powder at room temperature . This compound is promising for the production of important biologically active compounds .
Synthesis Analysis
A convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane has been developed from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane .Molecular Structure Analysis
The IUPAC name of this compound is 8-oxa-2-azaspiro[4.5]decane-3,4-dione . The InChI code is 1S/C8H11NO3/c10-6-7(11)9-5-8(6)1-3-12-4-2-8/h1-5H2,(H,9,11) .Chemical Reactions Analysis
The synthesis of 8-oxa-2-azaspiro[4.5]decane involves reactions with tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane . More research is needed to fully understand the chemical reactions involving this compound.Physical And Chemical Properties Analysis
8-Oxa-2-azaspiro[4.5]decane-3,4-dione is a powder at room temperature . It has a molecular weight of 169.18 .Scientific Research Applications
Enhanced Reactivity in Chemical Reactions
8-Oxa-2-azaspiro[4.5]decane-3,4-dione derivatives demonstrate increased reactivity in chemical reactions like the Castagnoli-Cushman reaction with imines, making them valuable in synthesizing various compounds (Rashevskii et al., 2020).
Synthesis for Biologically Active Compounds
A notable application is the synthesis of new 8-Oxa-2-azaspiro[4.5]decane from readily available reagents. This synthesis is promising for producing significant biologically active compounds (Ogurtsov & Rakitin, 2020).
Conformational Studies
In compounds like 3-methyl-2-oxa-6-azaspiro[4.5]decane-1,7-dione, conformational studies have revealed insights into their molecular structure, which is crucial for understanding their chemical properties and potential applications (Zukerman-Schpector et al., 1999).
Antitumor Activity
Certain derivatives of 8-Oxa-2-azaspiro[4.5]decane, such as 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones, have shown promising antitumor activity, indicating potential applications in cancer research and treatment (Yang et al., 2019).
Spirooxazolidine-2,4-diones Development
Research into spirooxazolidine-2,4-dione derivatives related to 8-Oxa-2-azaspiro[4.5]decane has provided insights into developing muscarinic agonists, which can have implications in treating neurological conditions (Tsukamoto et al., 1993).
Synthesis of Novel Compounds
Innovative synthesis methods have been developed for compounds like 2-oxa-7-azaspiro[4.4]nonane-8,9-diones, highlighting the versatility and potential for creating new molecular structures for various applications (Huynh, Nguyen & Nishino, 2017).
Safety And Hazards
properties
IUPAC Name |
8-oxa-2-azaspiro[4.5]decane-3,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c10-6-7(11)9-5-8(6)1-3-12-4-2-8/h1-5H2,(H,9,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVLQURKZOFQCSC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12CNC(=O)C2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Oxa-2-azaspiro[4.5]decane-3,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.